Cas no 110577-69-0 (Benzenepropanoic acid, a-(1,1-dimethylethyl)-4-methoxy-,(-)-)

Benzenepropanoic acid, a-(1,1-dimethylethyl)-4-methoxy-,(-)- structure
110577-69-0 structure
Product Name:Benzenepropanoic acid, a-(1,1-dimethylethyl)-4-methoxy-,(-)-
CAS No:110577-69-0
MF:C14H20O3
MW:236.306804656982
CID:210353
PubChem ID:184256
Update Time:2025-04-19

Benzenepropanoic acid, a-(1,1-dimethylethyl)-4-methoxy-,(-)- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, a-(1,1-dimethylethyl)-4-methoxy-,(-)-
    • 2-[(4-methoxyphenyl)methyl]-3,3-dimethylbutanoic acid
    • DTXSID90911772
    • Benzenepropanoic acid, alpha-(1,1-dimethylethyl)-4-methoxy-, (alphaS)-
    • SCHEMBL11203496
    • AKOS021458965
    • 2-((4-Methoxyphenyl)methyl)-3,3-dimethylbutanoic acid
    • 110577-70-3
    • Benzenepropanoic acid, alpha-(1,1-dimethylethyl)-4-methoxy-, (alphaR)-
    • 110577-69-0
    • Inchi: 1S/C14H20O3/c1-14(2,3)12(13(15)16)9-10-5-7-11(17-4)8-6-10/h5-8,12H,9H2,1-4H3,(H,15,16)
    • InChI Key: PTYBCRBBZGNHCK-UHFFFAOYSA-N
    • SMILES: OC(C(CC1C=CC(=CC=1)OC)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 236.14124450g/mol
  • Monoisotopic Mass: 236.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 46.5Ų
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